Cas no 1227571-82-5 (Ethyl 5-chloropyrimidine-2-carboxylate)

• Product Name: Ethyl 5-chloropyrimidine-2-carboxylate
• CAS No: 1227571-82-5
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD16610953
• CID: 2093912
• Update Time: 2025-06-08

Ethyl 5-chloropyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloropyrimidine-2-carboxylate
• 6793AJ
• FCH1170203
• SY036157
• AK170554
• 2-Pyrimidinecarboxylic acid, 5-chloro-, ethyl ester

• MDL： MFCD16610953
• Inchi： 1S/C7H7ClN2O2/c1-2-12-7(11)6-9-3-5(8)4-10-6/h3-4H,2H2,1H3
• InChI Key： XKLJHMDAGGXAMJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C(=O)OCC)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• XLogP3: 0.3
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 5-chloropyrimidine-2-carboxylate

Recent Advances in the Application of Ethyl 5-chloropyrimidine-2-carboxylate (CAS: 1227571-82-5) in Chemical Biology and Pharmaceutical Research

Ethyl 5-chloropyrimidine-2-carboxylate (CAS: 1227571-82-5) is a versatile pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and nucleotide metabolism. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its reactivity and functional group compatibility.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Ethyl 5-chloropyrimidine-2-carboxylate as a building block for the synthesis of selective PI3K inhibitors. The compound's chlorine substituent at the 5-position and ester group at the 2-position were found to be crucial for subsequent derivatization, enabling the creation of compounds with improved pharmacokinetic properties. The study reported a 40% increase in target binding affinity compared to previous generation inhibitors when using this scaffold.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where Ethyl 5-chloropyrimidine-2-carboxylate was used to develop novel antiviral agents. The research team utilized the compound's reactive sites to introduce various heterocyclic moieties, resulting in derivatives that showed potent activity against RNA viruses. The most promising candidate exhibited an EC50 of 0.8 μM against SARS-CoV-2 in vitro, highlighting the potential of this scaffold in addressing emerging viral threats.

Recent synthetic methodology developments have also expanded the utility of 1227571-82-5. A 2024 Nature Communications paper described a novel palladium-catalyzed cross-coupling reaction that allows for direct functionalization of the 5-position while preserving the ester group. This breakthrough has significantly streamlined the synthesis of complex pyrimidine derivatives, reducing typical synthetic steps from 7-8 to just 3-4 while maintaining excellent yields (85-92%).

From a safety and pharmacokinetic perspective, recent ADMET studies have shown that derivatives based on Ethyl 5-chloropyrimidine-2-carboxylate generally exhibit favorable drug-like properties. The scaffold demonstrates good metabolic stability in human liver microsomes (t1/2 > 120 minutes) and moderate plasma protein binding (60-75%), making it particularly attractive for CNS-targeted drug development. However, researchers note that careful optimization of the ester moiety is often required to balance potency and bioavailability.

Looking forward, the unique chemical properties of 1227571-82-5 continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is being explored. Additionally, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and inflammatory diseases, with two candidates expected to enter Phase I clinical trials in 2025.